6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride

• IUPAC Name: 6-[(4-benzylpiperazin-1-yl)methyl]-2,3-dimethoxyphenol;dihydrochloride
• InChI: InChI=1S/C20H26N2O3.2ClH/c1-24-18-9-8-17(19(23)20(18)25-2)15-22-12-10-21(11-13-22)14-16-6-4-3-5-7-16;;/h3-9,23H,10-15H2,1-2H3;2*1H
• InChI Key: MTBHSTNTYZXUBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3)O)OC.Cl.Cl
• Molecular Formula: C20H28Cl2N2O3
• Molecular Weight: 415.4 g/mol

Description

6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound has gained significant attention due to its unique properties and potential applications in different fields of research.

Mechanism of Action

The mechanism of action of 6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride is not fully understood. However, studies suggest that this compound may act as a selective antagonist of the dopamine D3 receptor. This receptor is involved in the regulation of various neurotransmitters, including dopamine, which plays a crucial role in the reward system of the brain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may modulate the release of dopamine and other neurotransmitters, leading to changes in behavior and mood. Additionally, this compound may also affect the activity of other receptors, such as the serotonin 5-HT1A receptor.

Advantages and Limitations for Lab Experiments

6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride has several advantages and limitations for lab experiments. One of the main advantages is its high selectivity towards the dopamine D3 receptor, which allows for more specific studies. However, the limited availability of this compound and its relatively high cost may limit its use in some research applications.

Future Directions

There are several future directions for the research on 6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride. One of the potential applications of this compound is in the development of new drugs for the treatment of various neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on other receptors and neurotransmitters. Moreover, the development of more efficient and cost-effective synthesis methods may enable broader use of this compound in various research applications.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound has shown promising results in studies related to the treatment of various neurological disorders and may have several future applications in drug discovery and neuroscience research.

Synthesis Methods

The synthesis of 6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride involves several steps, including the reaction of 4-benzylpiperazine with 2,3-dimethoxybenzaldehyde, followed by a reduction reaction using sodium borohydride. The final product is obtained by the reaction of the resulting intermediate with hydrochloric acid.

Scientific Research Applications

6-[(4-Benzyl-1-piperazinyl)methyl]-2,3-dimethoxyphenol dihydrochloride has been studied for its potential use in different scientific research applications, including neuroscience, pharmacology, and drug discovery. This compound has shown promising results in studies related to the treatment of various neurological disorders, such as anxiety, depression, and schizophrenia.